
Essential Safety and Operational Guide for
Handling Methyl 2-thiofuroate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2-thiofuroate

Cat. No.: B088921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Methyl 2-thiofuroate (CAS RN: 13679-61-3). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing environmental impact. While some safety data

sheets (SDS) classify this compound as non-hazardous, other sources indicate it may be

harmful if swallowed and can cause skin and eye irritation. Therefore, a cautious approach to

handling is strongly recommended.

Key Quantitative Data
A summary of the available physical and chemical properties for Methyl 2-thiofuroate is

provided below. Note that specific quantitative toxicity data, such as LD50, and occupational

exposure limits (OELs) are not readily available in the consulted resources.
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Property Value Source

Molecular Formula C6H6O2S Multiple Sources

Molecular Weight 142.17 g/mol TCI AMERICA

Appearance
Light orange to yellow to green

clear liquid
Chem-Impex[1]

Boiling Point 63 °C at 2 mmHg Chem-Impex[1]

Density 1.23 g/mL Chem-Impex[1]

Refractive Index n20/D 1.57 Chem-Impex[1]

Storage Temperature Room Temperature Chem-Impex[1]

Personal Protective Equipment (PPE)
Due to the potential for skin and eye irritation, and the characteristic strong odor of thiols, the

following PPE is mandatory when handling Methyl 2-thiofuroate:
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended. Butyl

rubber is particularly effective

against esters. For incidental

contact, disposable nitrile

gloves are appropriate. For

extended contact or

immersion, more substantial

gloves should be used. Always

inspect gloves for damage

before use and replace them

immediately if contaminated.[1]

[2]

Eye and Face Protection
Safety goggles with side

shields or a face shield

To protect against splashes

and aerosols.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against

splashes.

Respiratory Protection
Not generally required if

handled in a fume hood

If work cannot be conducted in

a fume hood or if aerosol

formation is likely, a respirator

may be necessary.

Operational Plan: Step-by-Step Handling Procedure
All handling of Methyl 2-thiofuroate must be conducted in a certified chemical fume hood to

control its strong, unpleasant odor and to minimize inhalation exposure.

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.
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Prepare a bleach bath (a 1:1 mixture of commercial bleach and water) within the fume

hood for the immediate decontamination of glassware and utensils.

Assemble all necessary equipment and reagents within the fume hood before starting

work.

Weighing and Transfer:

For weighing, tare a clean, dry glass vial on an analytical balance inside the fume hood if

possible.

Use a non-metallic spatula for solid transfers to avoid creating dust.

For liquid transfers, use a syringe or cannula to minimize odor release. Avoid pouring or

pipetting open to the atmosphere.

Reaction Setup:

If the reaction is to be heated, use a well-controlled heating mantle and a condenser.

The exhaust from the reaction should be passed through a bleach trap to neutralize any

volatile thiol vapors.

Work-up:

Conduct all work-up procedures within the fume hood.

Keep all containers with Methyl 2-thiofuroate or its reaction mixtures tightly sealed when

not in immediate use.

Storage:

Store Methyl 2-thiofuroate in a tightly closed container in a cool, dry, and well-ventilated

area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Methyl 2-thiofuroate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088921#personal-protective-equipment-for-handling-
methyl-2-thiofuroate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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